Cas no 1039965-64-4 (2-(octan-2-yl)aminobutan-1-ol)

• Product Name: 2-(octan-2-yl)aminobutan-1-ol
• CAS No: 1039965-64-4
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 5156641
• PubChem ID: 43130085
• Update Time: 2026-03-04

2-(octan-2-yl)aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[(1-methylheptyl)amino]-
• 2-(octan-2-yl)aminobutan-1-ol

• Inchi： 1S/C12H27NO/c1-4-6-7-8-9-11(3)13-12(5-2)10-14/h11-14H,4-10H2,1-3H3
• InChI Key： YSAMLSFBFRRGAI-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C)CCCCCC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(octan-2-yl)aminobutan-1-ol

Comprehensive Overview of 2-(octan-2-yl)aminobutan-1-ol (CAS No. 1039965-64-4): Properties, Applications, and Industry Insights

The chemical compound 2-(octan-2-yl)aminobutan-1-ol (CAS No. 1039965-64-4) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty materials. As researchers and industries increasingly focus on sustainable synthesis and bioactive intermediates, this compound stands out for its unique molecular structure and functional adaptability. Its branched alkyl chain and amino alcohol moiety make it a valuable building block for designing chiral catalysts and drug delivery systems, aligning with the growing demand for green chemistry solutions.

One of the most searched questions regarding 2-(octan-2-yl)aminobutan-1-ol revolves around its synthetic pathways. Modern methodologies often employ asymmetric hydrogenation or reductive amination to achieve high enantiomeric purity, a critical factor for pharmaceutical applications. Recent studies highlight its role in enzyme inhibition and receptor modulation, particularly in neurological research. This aligns with trending topics like neurodegenerative disease therapeutics and precision medicine, where tailored molecular structures are paramount.

From an industrial perspective, CAS No. 1039965-64-4 is frequently explored for its surface-active properties, making it a candidate for biodegradable surfactants and emulsion stabilizers. The compound’s amphiphilic nature allows it to bridge hydrophobic and hydrophilic domains, a feature leveraged in nanomaterial fabrication and cosmetic formulations. With the rise of clean beauty trends, derivatives of this compound are being investigated for their mildness and compatibility with skin-barrier lipids.

Environmental considerations also play a pivotal role in discussions about 2-(octan-2-yl)aminobutan-1-ol. Its potential low ecotoxicity and biodegradability profile position it favorably compared to traditional petrochemical alternatives. Researchers are actively publishing data on its environmental fate and metabolic pathways in microbial systems, addressing concerns raised by regulatory bodies and eco-conscious consumers.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize CAS No. 1039965-64-4 and its derivatives. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding in quality control for industrial batches. This precision is crucial for applications requiring high-purity standards, such as electronic-grade chemicals or medical device coatings.

Future research directions for 2-(octan-2-yl)aminobutan-1-ol may explore its polymeric derivatives for smart materials or stimuli-responsive systems. The integration of computational tools like molecular docking and QSAR modeling could further unlock its potential in targeted drug design. As industries prioritize circular economy principles, recycling strategies for this compound’s byproducts will likely emerge as a key focus area.